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Compound of Interest

Compound Name:
1-Oxaspiro[2.5]octane-2-

carbonitrile

Cat. No.: B1296545 Get Quote

CAS Number: 36929-66-5

A Comprehensive Overview for Researchers and Drug Development Professionals

Introduction
1-Oxaspiro[2.5]octane-2-carbonitrile is a spirocyclic organic compound featuring a

cyclohexane ring fused to an oxirane (epoxide) ring, with a nitrile functional group attached to

the oxirane. This unique structural motif makes it a subject of interest in synthetic organic

chemistry and potentially in the field of medicinal chemistry. The strained three-membered

epoxide ring and the reactive nitrile group offer versatile handles for further chemical

modifications, making it a potential building block for the synthesis of more complex molecules.

While extensive biological data for this specific compound is not readily available in the public

domain, the broader class of oxaspiro[2.5]octane derivatives has been investigated for

potential therapeutic applications, including the modulation of enzymes such as Methionine

aminopeptidase 2 (MetAP2). This guide provides a summary of the available technical

information for 1-Oxaspiro[2.5]octane-2-carbonitrile.

Physicochemical Properties
A summary of the key physicochemical properties for 1-Oxaspiro[2.5]octane-2-carbonitrile is

provided in the table below. It is important to note that experimentally determined values for

properties such as melting point and boiling point are not widely reported in the literature.
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Property Value Source

CAS Number 36929-66-5 [1]

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [1]

IUPAC Name
1-oxaspiro[2.5]octane-2-

carbonitrile
[2]

Synonyms
1-Oxaspiro(2.5)octane-2-

carbonitrile
[2]

Synthesis
The primary synthetic route reported for 1-Oxaspiro[2.5]octane-2-carbonitrile involves the

reaction of cyclohexanone with chloroacetonitrile.[1] While a detailed, step-by-step

experimental protocol from a peer-reviewed publication is not readily available, the general

transformation is understood to proceed via a nucleophilic addition of the enolate of

chloroacetonitrile to the carbonyl group of cyclohexanone, followed by an intramolecular

cyclization to form the epoxide ring.

Logical Workflow for Synthesis
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Reactants Reaction Conditions

Reaction Steps
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Chloroacetonitrile
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Intramolecular Cyclization

1-Oxaspiro[2.5]octane-2-carbonitrile

Purification (e.g., Column Chromatography)
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Caption: General synthetic workflow for 1-Oxaspiro[2.5]octane-2-carbonitrile.

Spectroscopic Data
While detailed spectral data is not widely published, references to spectral information exist in

databases such as PubChem.[2] The expected spectral features are outlined below.
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Spectroscopic Technique Expected Features

¹H NMR

Signals corresponding to the cyclohexyl protons,

and a distinct signal for the proton on the carbon

bearing the nitrile group.

¹³C NMR

Resonances for the carbons of the cyclohexane

ring, the spiro carbon, the two carbons of the

oxirane ring, and the nitrile carbon.

IR Spectroscopy

A characteristic sharp absorption band for the

nitrile (C≡N) stretch, typically around 2250 cm⁻¹.

C-O-C stretching frequencies for the epoxide

ring.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (137.18

g/mol ).

Biological Activity and Drug Development Potential
Currently, there is a lack of specific biological activity data for 1-Oxaspiro[2.5]octane-2-
carbonitrile in the public domain. However, a patent for a broad class of "Oxaspiro[2.5]octane

derivatives and analogs" suggests their potential as modulators of Methionine aminopeptidase

2 (MetAP2).[3] MetAP2 is a metalloprotease that plays a crucial role in angiogenesis (the

formation of new blood vessels) and cell proliferation. Inhibition of MetAP2 is a validated

therapeutic strategy for the treatment of cancer and obesity.

Potential Signaling Pathway Involvement
Given the potential link to MetAP2 inhibition, the hypothetical mechanism of action could

involve the modulation of signaling pathways downstream of this enzyme. MetAP2 is known to

be involved in the processing of various proteins that are essential for cell growth and

proliferation.
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Compound Action
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Caption: Hypothetical signaling pathway for MetAP2 inhibition.

Experimental Protocols
Due to the limited availability of published research on this specific compound, detailed

experimental protocols are not available. Researchers interested in working with this compound
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would need to develop and optimize protocols for its synthesis, purification, and analysis based

on general organic chemistry principles and the known reactivity of related compounds.

General Experimental Workflow for Synthesis and
Analysis

Start
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Caption: General experimental workflow for synthesis and characterization.

Conclusion
1-Oxaspiro[2.5]octane-2-carbonitrile represents a chemical entity with potential for further

exploration in synthetic and medicinal chemistry. While current publicly available data is limited,

its structural features suggest it could serve as a valuable building block. The putative link of

the broader oxaspiro[2.5]octane class to MetAP2 inhibition highlights a potential avenue for

future research into the biological activities of this specific compound. Further studies are

required to elucidate its synthesis in detail, fully characterize its physicochemical and

spectroscopic properties, and investigate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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